Cas no 864292-47-7 (4,6-Dichloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-d]pyrimidine)

4,6-Dichloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-d]pyrimidine structure
864292-47-7 structure
Product Name:4,6-Dichloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-d]pyrimidine
CAS No:864292-47-7
MF:C8H8Cl2N4
MW:231.081918716431
CID:3160703
PubChem ID:86069456
Update Time:2025-04-21

4,6-Dichloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4,6-Dichloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-d]pyrimidine
    • 864292-47-7
    • Inchi: 1S/C8H8Cl2N4/c1-3-14-7-5(4(2)13-14)6(9)11-8(10)12-7/h3H2,1-2H3
    • InChI Key: BRRQLRRXIHMQGN-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(C)=NN(CC)C2=NC(=N1)Cl

Computed Properties

  • Exact Mass: 230.0126017Da
  • Monoisotopic Mass: 230.0126017Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 43.6Ų
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